Cue-lure (Standard)

Catalog No.
S524552
CAS No.
3572-06-3
M.F
C12H14O3
M. Wt
206.24 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Cue-lure (Standard)

CAS Number

3572-06-3

Product Name

Cue-lure (Standard)

IUPAC Name

[4-(3-oxobutyl)phenyl] acetate

Molecular Formula

C12H14O3

Molecular Weight

206.24 g/mol

InChI

InChI=1S/C12H14O3/c1-9(13)3-4-11-5-7-12(8-6-11)15-10(2)14/h5-8H,3-4H2,1-2H3

InChI Key

UMIKWXDGXDJQJK-UHFFFAOYSA-N

SMILES

Array

solubility

insoluble in water; soluble in fat
miscible (in ethanol)

Synonyms

4-(p-Acetoxyphenyl)-2-butanone; AI3-31833; AI331833; AI3 31833; BRN-1961620; BRN1961620; BRN 1961620;

Canonical SMILES

CC(=O)CCC1=CC=C(C=C1)OC(=O)C

The exact mass of the compound Cuelure is 206.0943 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as insoluble in water; soluble in fatmiscible (in ethanol). The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 39438. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Ketones - Butanones - Supplementary Records. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).. Use and application categories indicated by third-party sources: Flavouring Agent -> FLAVOURING_AGENT; -> JECFA Functional Classes. However, this does not mean our product can be used or applied in the same or a similar way.

Cue-lure, CAS 3572-06-3, is a high-purity synthetic parapheromone used globally for the targeted attraction of male fruit flies, primarily within the *Bactrocera*, *Dacus*, and *Zeugodacus* genera. It is the acetate ester of raspberry ketone and serves as a critical component in integrated pest management (IPM) programs for monitoring, detection, and Male Annihilation Technique (MAT) strategies. Its primary value lies in its specific efficacy for key agricultural pests like the melon fly (*Zeugodacus cucurbitae*) and the Queensland fruit fly (*Bactrocera tryoni*), distinguishing it from other lures like methyl eugenol, which targets a different subset of fruit fly species such as the oriental fruit fly (*Bactrocera dorsalis*).

Substituting Cue-lure with structurally similar compounds or using it in combined lures can lead to significant failures in pest management programs. Attractancy is highly species-specific; for example, Methyl Eugenol is a potent attractant for the Oriental fruit fly (*B. dorsalis*) but is ineffective for Cue-lure responsive species like the melon fly. Furthermore, creating mixtures of Cue-lure and Methyl Eugenol has been shown to significantly reduce the capture rate for most target species compared to using the lures individually, making such combinations counterproductive for surveillance. Even a close structural analog like Raspberry Ketone, the hydrolysis product of Cue-lure, attracts the same species but is noted to be a weaker attractant. Therefore, for applications targeting pests like *Zeugodacus cucurbitae* or *Bactrocera tryoni*, procuring high-purity, unadulterated Cue-lure is critical for achieving reliable and maximum trapping efficacy.

Superior Field Longevity Compared to More Volatile Attractants

In field conditions, the chemical stability and lower volatility of Cue-lure provide a significantly longer effective lifetime compared to more volatile attractants like Methyl Eugenol (ME). Traps baited with Cue-lure can remain effective for up to 20 weeks, whereas ME-baited traps often require replacement every 8-10 weeks to maintain efficacy. This extended field presence directly impacts the cost and labor required for large-scale monitoring and MAT programs.

Evidence DimensionEffective Field Longevity
Target Compound DataUp to 20 weeks
Comparator Or BaselineMethyl Eugenol: 8-10 weeks
Quantified DifferenceApproximately 2x longer field life than Methyl Eugenol
ConditionsStandard field trapping conditions for fruit fly monitoring.

This durability reduces material costs and halves the labor frequency for lure replacement in long-term agricultural or quarantine surveillance programs.

Critical Species-Specificity: Ineffective for Mediterranean Fruit Fly (Medfly)

Cue-lure is highly specific to fruit flies in the Dacinae subfamily, such as *Bactrocera* and *Zeugodacus* species. It is not an effective attractant for pests from other genera, such as the Mediterranean fruit fly (*Ceratitis capitata*), a major quarantine pest. For Medfly, Trimedlure is the standard attractant used in monitoring programs. This strict specificity is not a flaw but a critical feature, ensuring that monitoring data is not confounded by non-target species and that control measures are directed precisely.

Evidence DimensionTarget Pest Genus
Target Compound DataPrimarily *Bactrocera*, *Zeugodacus*
Comparator Or BaselineTrimedlure: Primarily *Ceratitis*
Quantified DifferenceQualitatively different target pest groups
ConditionsStandard fruit fly trapping protocols for agricultural and quarantine surveillance.

Procuring Cue-lure is the correct choice only for programs targeting melon fly, Q-fly, and related species; it is an incorrect and ineffective choice for Medfly surveillance.

Demonstrated Efficacy Over its Precursor, Raspberry Ketone

While Raspberry Ketone (also known as Willison's lure) attracts the same range of species as Cue-lure, it is consistently reported as a less potent attractant. Cue-lure's higher vapor pressure compared to Raspberry Ketone results in a more effective release rate from trapping devices, making it a more powerful lure in practice. Although Cue-lure can hydrolyze to Raspberry Ketone in the field, starting with the more active and volatile acetate ester ensures higher initial and sustained performance.

Evidence DimensionRelative Attractancy
Target Compound DataStandard high potency
Comparator Or BaselineRaspberry Ketone: Lower potency
Quantified DifferenceCue-lure is a stronger attractant than Raspberry Ketone for the same target species.
ConditionsField trapping comparisons for *Bactrocera* and *Zeugodacus* species.

For applications requiring maximum sensitivity and capture rates, such as early detection or high-density population knockdown, procuring Cue-lure is preferable to its less active hydrolysis product, Raspberry Ketone.

Long-Duration Quarantine and Biosecurity Monitoring

For government-run or large-scale agricultural biosecurity programs that require continuous monitoring for invasive Dacine fruit flies, the extended 20-week field longevity of Cue-lure offers a significant logistical and economic advantage over lures requiring more frequent replacement. This makes it the compound of choice for establishing and maintaining widespread, low-maintenance trapping grids.

Targeted Management of Melon Fly (*Z. cucurbitae*) in Cucurbit Crops

In agricultural settings focused on cucurbit production (melons, cucumbers, gourds), Cue-lure provides the necessary species-specificity to selectively monitor and control melon fly populations without attracting non-target pests like the Oriental fruit fly or Medfly. This precise action is fundamental to effective IPM programs for these specific crops.

High-Sensitivity Detection of Queensland Fruit Fly (*B. tryoni*)

As Cue-lure is a more potent attractant than its precursor Raspberry Ketone, it is better suited for early-detection systems where attracting low numbers of initial invaders is critical. Procuring the standard Cue-lure ensures maximum trapping sensitivity for key pests like the Queensland fruit fly.

Formulation Development for Controlled-Release Pest Management Devices

The well-characterized physicochemical properties of Cue-lure, including its volatility and stability, make it an ideal active ingredient for developing novel controlled-release formulations such as polymer matrices, wafers, or gels. Its proven efficacy provides a reliable baseline for innovating next-generation, long-lasting pest control devices.

Purity

>98% (or refer to the Certificate of Analysis) ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )

Physical Description

Yellow liquid, sweet raspberry fruity odour

XLogP3

1.7

Hydrogen Bond Acceptor Count

3

Exact Mass

206.094294304 Da

Monoisotopic Mass

206.094294304 Da

Boiling Point

123.00 to 124.00 °C. @ 0.20 mm Hg

Heavy Atom Count

15

Density

1.096-1.100

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

040RZ09S0V

GHS Hazard Statements

Not Classified;
Reported as not meeting GHS hazard criteria by 236 of 237 companies (only ~ 0.4% companies provided GHS information). For more detailed information, please visit ECHA C&L website

Other CAS

26952-37-4
3572-06-3

Wikipedia

4-(p-hydroxyphenyl)-2-butanone acetate

Use Classification

Flavouring Agent -> FLAVOURING_AGENT; -> JECFA Functional Classes
Flavoring Agents -> JECFA Flavorings Index

General Manufacturing Information

2-Butanone, 4-[4-(acetyloxy)phenyl]-: ACTIVE

Dates

Last modified: 08-15-2023
1: Kumaran N, Hayes RA, Clarke AR. Cuelure but not zingerone make the sex pheromone of male Bactrocera tryoni (Tephritidae: Diptera) more attractive to females. J Insect Physiol. 2014 Sep;68:36-43. doi: 10.1016/j.jinsphys.2014.06.015. Epub 2014 Jul 7. PubMed PMID: 25010549.
2: Dominiak BC, Campbell AJ, Jang EB, Ramsey A, Fanson BG. Field Evaluation of Melolure, a Formate Analogue of Cuelure, and Reassessment of Fruit Fly Species Trapped in Sydney, New South Wales, Australia. J Econ Entomol. 2015 Jun;108(3):1176-81. doi: 10.1093/jee/tov048. Epub 2015 Mar 30. PubMed PMID: 26470243.
3: Siderhurst MS, Park SJ, Buller CN, Jamie IM, Manoukis NC, Jang EB, Taylor PW. Raspberry Ketone Trifluoroacetate, a New Attractant for the Queensland Fruit Fly, Bactrocera Tryoni (Froggatt). J Chem Ecol. 2016 Feb;42(2):156-62. doi: 10.1007/s10886-016-0673-3. Epub 2016 Feb 27. PubMed PMID: 26922349.
4: Kumaran N, Prentis PJ, Mangalam KP, Schutze MK, Clarke AR. Sexual selection in true fruit flies (Diptera: Tephritidae): transcriptome and experimental evidences for phytochemicals increasing male competitive ability. Mol Ecol. 2014 Sep;23(18):4645-57. doi: 10.1111/mec.12880. Epub 2014 Sep 6. PubMed PMID: 25112896.
5: Jang EB, Casana-Giner V, Oliver JE. Field captures of wild melon fly (Diptera: Tephritidae) with an improved male attractant, raspberry ketone formate. J Econ Entomol. 2007 Aug;100(4):1124-8. PubMed PMID: 17849860.
6: Suckling DM, Jang EB, Carvalho LA, Nagata JT, Schneider EL, El-Sayed AM. Can ménage-a-trois be used for controlling insects? J Chem Ecol. 2007 Aug;33(8):1494-504. Epub 2007 Jul 6. PubMed PMID: 17619106.
7: Dominiak BC, Nicol HI. Field performance of Lynfield and McPhail traps for monitoring male and female sterile Bactrocera tryoni (Froggatt) and wild Dacus newmani (Perkins). Pest Manag Sci. 2010 Jul;66(7):741-4. doi: 10.1002/ps.1936. PubMed PMID: 20309994.
8: Chang CL, Cho IK, Li QX. Insecticidal activity of basil oil, trans-anethole, estragole, and linalool to adult fruit flies of Ceratitis capitata, Bactrocera dorsalis, and Bactrocera cucurbitae. J Econ Entomol. 2009 Feb;102(1):203-9. PubMed PMID: 19253638.
9: Reynolds OL, Osborne T, Crisp P, Barchia IM. Specialized Pheromone and Lure Application Technology as an Alternative Male Annihilation Technique to Manage Bactrocera tryoni (Diptera: Tephritidae). J Econ Entomol. 2016 Mar 27. pii: tow023. [Epub ahead of print] PubMed PMID: 27018434.
10: Vargas RI, Shelly TE, Leblanc L, Piñero JC. Recent advances in methyl eugenol and cue-lure technologies for fruit fly detection, monitoring, and control in Hawaii. Vitam Horm. 2010;83:575-95. doi: 10.1016/S0083-6729(10)83023-7. Review. PubMed PMID: 20831962.
11: Vargas RI, Burns RE, Mau RF, Stark JD, Cook P, Piñero JC. Captures in methyl eugenol and cue-lure detection traps with and without insecticides and with a Farma Tech solid lure and insecticide dispenser. J Econ Entomol. 2009 Apr;102(2):552-7. PubMed PMID: 19449634.
12: Suckling DM, Jang EB, Holder P, Carvalho L, Stephens AE. Evaluation of lure dispensers for fruit fly surveillance in New Zealand. Pest Manag Sci. 2008 Aug;64(8):848-56. doi: 10.1002/ps.1578. PubMed PMID: 18383565.
13: Leblanc L, Rubinoff D, Vargas RI. Attraction of nontarget species to fruit fly (Diptera: tephritidae) male lures and decaying fruit flies in traps in hawaii. Environ Entomol. 2009 Oct;38(5):1446-61. PubMed PMID: 19825300.
14: Vargas RI, Mau RF, Stark JD, Piñero JC, Leblanc L, Souder SK. Evaluation of methyl eugenol and cue-lure traps with solid lure and insecticide dispensers for fruit fly monitoring and male annihilation in the Hawaii Areawide Pest Management Program. J Econ Entomol. 2010 Apr;103(2):409-15. PubMed PMID: 20429456.
15: Vargas RI, Miller NW, Stark JD. Field trials of spinosad as a replacement for naled, DDVP, and malathion in methyl eugenol and cue-lure bucket traps to attract and kill male oriental fruit flies and melon flies (Diptera: Tephritidae) in Hawaii. J Econ Entomol. 2003 Dec;96(6):1780-5. PubMed PMID: 14977115.
16: Vargas RI, Stark JD, Hertlein M, Neto AM, Coler R, Piñero JC. Evaluation of SPLAT with spinosad and methyl eugenol or cue-lure for "attract-and-kill" of oriental and melon fruit flies (Diptera: Tephritidae) in Hawaii. J Econ Entomol. 2008 Jun;101(3):759-68. PubMed PMID: 18613576.
17: Smith PT, Kambhampati S, Armstrong KA. Phylogenetic relationships among Bactrocera species (Diptera: Tephritidae) inferred from mitochondrial DNA sequences. Mol Phylogenet Evol. 2003 Jan;26(1):8-17. PubMed PMID: 12470933.
18: Wong TT, McInnis DO, Ramadan MM, Nishimoto JI. Age-related response of male melon fliesDacus cucurbitae (Diptera: Tephritidae) to cue-lure. J Chem Ecol. 1991 Dec;17(12):2481-7. doi: 10.1007/BF00994596. PubMed PMID: 24258641.
19: Doolittle RE, Beroza M, Keiser I, Schneider EL. Deuteration of the melon fly attractant, cue-lure, and its effect on olfactory response and infra-red absorption. J Insect Physiol. 1968 Dec;14(12):1697-712. PubMed PMID: 5733972.
20: Holbrook FR, Steiner LF, Fujimoto MS, Cunningham RT. Effects of location on responses of male melon flies to fiberboard blocks impregnated with cue-lure, a male attractant. J Econ Entomol. 1970 Jun;63(3):869-70. PubMed PMID: 5431681.

Explore Compound Types